Cas no 5156-41-2 (Nitrous acid,1,1-dimethylpropyl ester)

Nitrous acid,1,1-dimethylpropyl ester structure
5156-41-2 structure
Product Name:Nitrous acid,1,1-dimethylpropyl ester
CAS No:5156-41-2
MF:C5H11NO2
MW:117.146341562271
CID:385183
PubChem ID:243476
Update Time:2025-04-19

Nitrous acid,1,1-dimethylpropyl ester Chemical and Physical Properties

Names and Identifiers

    • Nitrous acid,1,1-dimethylpropyl ester
    • 2-methylbutan-2-yl nitrite
    • tert-Pentyl nitrite
    • Nitrous acid 1,1-dimethylpropyl ester
    • Q48EP4N6HJ
    • tert.-Pentyl nitrite
    • nitrous acid t-pentyl ester
    • C2H5C(CH3)2ONO
    • TERT-PENTYL ALCOHOL, NITRITE
    • DTXSID90287909
    • NSC53354
    • NSC-53354
    • Nitrous acid, 1,1-dimethylpropyl ester
    • tert-amyl nitrite
    • SCHEMBL452245
    • 5156-41-2
    • Inchi： 1S/C5H11NO2/c1-4-5(2,3)8-6-7/h4H2,1-3H3
    • InChI Key： JXCNBASKFCBVAN-UHFFFAOYSA-N
    • SMILES： O(C(C)(C)CC)N=O

Computed Properties

  • Exact Mass: 117.07900
  • Monoisotopic Mass: 117.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 80.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Density: 0.94±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 27 ºC (110 Torr)
  • Flash Point: -2.5±13.2 ºC,
  • Refractive Index: 1.412
  • Solubility: Slightly soluble (11 g/l) (25 º C),
  • PSA: 38.66000
  • LogP: 1.87300

Nitrous acid,1,1-dimethylpropyl ester Customs Data

  • HS CODE：2920909090
  • Customs Data：

    China Customs Code:

    2920909090

    Overview:

    2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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